Gentianose
Gentianose
Gentianose is a trisaccharide composed of beta-D-glucopyranose, alpha-D-glucopyranose and beta-D-fructofuranose units. It has a role as a plant metabolite.
Brand Name:
Vulcanchem
CAS No.:
25954-44-3
VCID:
VC0191301
InChI:
InChI=1S/C18H32O16/c19-1-5-8(22)11(25)13(27)16(31-5)30-3-7-9(23)12(26)14(28)17(32-7)34-18(4-21)15(29)10(24)6(2-20)33-18/h5-17,19-29H,1-4H2/t5-,6-,7-,8-,9-,10-,11+,12+,13-,14-,15+,16-,17-,18+/m1/s1
SMILES:
Molecular Formula:
C18H32O16
Molecular Weight:
504.4 g/mol
Gentianose
CAS No.: 25954-44-3
Natural Products
VCID: VC0191301
Molecular Formula: C18H32O16
Molecular Weight: 504.4 g/mol
CAS No. | 25954-44-3 |
---|---|
Product Name | Gentianose |
Molecular Formula | C18H32O16 |
Molecular Weight | 504.4 g/mol |
IUPAC Name | (2R,3R,4S,5S,6R)-2-[[(2R,3S,4S,5R,6R)-6-[(2S,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methoxy]-6-(hydroxymethyl)oxane-3,4,5-triol |
Standard InChI | InChI=1S/C18H32O16/c19-1-5-8(22)11(25)13(27)16(31-5)30-3-7-9(23)12(26)14(28)17(32-7)34-18(4-21)15(29)10(24)6(2-20)33-18/h5-17,19-29H,1-4H2/t5-,6-,7-,8-,9-,10-,11+,12+,13-,14-,15+,16-,17-,18+/m1/s1 |
Standard InChIKey | MUPFEKGTMRGPLJ-WSCXOGSTSA-N |
Isomeric SMILES | C([C@@H]1[C@H]([C@@H]([C@H]([C@@H](O1)OC[C@@H]2[C@H]([C@@H]([C@H]([C@H](O2)O[C@]3([C@H]([C@@H]([C@H](O3)CO)O)O)CO)O)O)O)O)O)O)O |
Canonical SMILES | C(C1C(C(C(C(O1)OCC2C(C(C(C(O2)OC3(C(C(C(O3)CO)O)O)CO)O)O)O)O)O)O)O |
Description | Gentianose is a trisaccharide composed of beta-D-glucopyranose, alpha-D-glucopyranose and beta-D-fructofuranose units. It has a role as a plant metabolite. |
Synonyms | b-D-Glc-(1->6)-a-D-Glc-(1<->2)-b-D-Fru; b-D-fructofuranosyl 6-O-b-D-glucopyranosyl-a-D-glucopyranoside |
PubChem Compound | 117678 |
Last Modified | Nov 11 2021 |
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